Cas no 1005304-12-0 (5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide
• CAS No: 1005304-12-0
• MF: C₁₈H₁₆BrN₃O₅S₂
• MW: 498.370740890503
• CID: 5818785
• PubChem ID: 18569036
• Update Time: 2024-01-17

5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxy-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
• 5-bromo-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzene-1-sulfonamide
• AKOS021666634
• 5-bromo-2-methoxy-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide
• F2216-0058
• 1005304-12-0

• Inchi： 1S/C18H16BrN3O5S2/c1-27-16-8-6-13(19)11-17(16)29(25,26)22-14-5-3-4-12(10-14)15-7-9-18(21-20-15)28(2,23)24/h3-11,22H,1-2H3
• InChI Key： SJPJHAIKIHJKLL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(S(C)(=O)=O)C=C3)=C2)(=O)=O)=CC(Br)=CC=C1OC

Computed Properties

• Exact Mass: 496.97148g/mol
• Monoisotopic Mass: 496.97148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines